4-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzenesulfonamide
Overview
Description
4-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzenesulfonamide, also known as Methylthioninocarbonyl Nitrobenzenesulfonamide (MTNB), is a sulfonamide-based compound that has gained significant attention in scientific research due to its potential as a medicinal compound. MTNB has been synthesized through various methods and has been found to exhibit promising biochemical and physiological effects.
Mechanism of Action
The mechanism of action of MTNB is not fully understood, but studies have suggested that it works by inhibiting the activity of enzymes involved in various cellular processes. MTNB has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. It has also been found to inhibit the activity of farnesyltransferase, an enzyme involved in protein prenylation.
Biochemical and Physiological Effects
MTNB has been found to exhibit various biochemical and physiological effects. Studies have shown that MTNB induces apoptosis in cancer cells by activating the caspase cascade. MTNB has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase. Additionally, MTNB has been found to inhibit the replication of HIV-1 by inhibiting the activity of reverse transcriptase.
Advantages and Limitations for Lab Experiments
MTNB has several advantages for lab experiments. It is a relatively stable compound and can be easily synthesized. Additionally, MTNB has been found to exhibit promising anticancer, antiviral, and antibacterial properties, making it a potential candidate for drug development. However, MTNB has some limitations for lab experiments. It has low solubility in water, which can make it difficult to work with. Additionally, MTNB has not been extensively studied in vivo, and more research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on MTNB. One potential area of research is the development of MTNB-based drugs for the treatment of cancer, viral infections, and bacterial infections. Additionally, more research is needed to determine the safety and efficacy of MTNB in vivo. Further studies are also needed to elucidate the mechanism of action of MTNB and to identify potential targets for drug development. Finally, more research is needed to determine the potential of MTNB as a tool for studying cellular processes.
Scientific Research Applications
MTNB has been extensively studied for its potential as a medicinal compound. It has been found to exhibit promising anticancer, antiviral, and antibacterial properties. Studies have shown that MTNB inhibits the growth of cancer cells by inducing apoptosis and inhibiting the proliferation of cancer cells. MTNB has also been found to exhibit antiviral activity against HIV-1 and herpes simplex virus type-1. Additionally, MTNB has shown antibacterial activity against Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
4-methyl-N-[2-[(3-methylphenyl)methylsulfanyl]ethyl]-3-nitrobenzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O4S2/c1-13-4-3-5-15(10-13)12-24-9-8-18-25(22,23)16-7-6-14(2)17(11-16)19(20)21/h3-7,10-11,18H,8-9,12H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWRDHBOAOFIEMR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CSCCNS(=O)(=O)C2=CC(=C(C=C2)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.